Cas no 2229102-29-6 (O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine)

• Product Name: O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine
• CAS No: 2229102-29-6
• MF: C₁₀H₂₄N₂O
• MW: 188.310362815857
• CID: 6610061
• PubChem ID: 165670210
• Update Time: 2025-07-01

O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine
• 2229102-29-6
• EN300-1769915
• O-{2,2-dimethyl-4-[methyl(propan-2-yl)amino]butyl}hydroxylamine

• Inchi： 1S/C10H24N2O/c1-9(2)12(5)7-6-10(3,4)8-13-11/h9H,6-8,11H2,1-5H3
• InChI Key： HDELGMRBJIMWEM-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)CCN(C)C(C)C)N

Computed Properties

• Exact Mass: 188.188863393g/mol
• Monoisotopic Mass: 188.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.5Ų

Additional information on O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229102-29-6 and Product Name: O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine

The compound with the CAS number 2229102-29-6 and the product name O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The intricate molecular architecture of this compound, featuring a hydroxylamine moiety linked to a highly substituted alkyl chain, makes it a promising candidate for various biochemical interactions.

Recent studies have highlighted the importance of hydroxylamine derivatives in medicinal chemistry. Hydroxylamine groups are known for their ability to participate in redox reactions, making them valuable in the synthesis of antioxidants and prodrugs. The specific substitution pattern in O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine enhances its solubility and stability, which are critical factors for pharmaceutical applications. This compound’s ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies.

In the realm of drug discovery, the structural features of O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine make it an attractive scaffold for designing novel therapeutic agents. The presence of multiple alkyl groups increases the compound’s lipophilicity, which can be advantageous for membrane permeability and bioavailability. Researchers have leveraged this property to develop compounds that exhibit enhanced pharmacokinetic profiles. For instance, studies have demonstrated its potential in modulating enzyme activity, which could be beneficial in treating inflammatory and metabolic disorders.

The synthesis of O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the complex molecular framework. These synthetic strategies not only highlight the compound’s structural complexity but also underscore the expertise required to produce it on an industrial scale.

One of the most compelling aspects of this compound is its potential role in targeted drug delivery systems. The hydroxylamine group can be functionalized to create prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has been gaining traction in recent years due to its ability to improve therapeutic efficacy while minimizing side effects. Preliminary data suggest that O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine can serve as an effective carrier molecule for APIs targeting neurological and cardiovascular diseases.

Furthermore, the compound’s stability under various environmental conditions makes it suitable for formulation into diverse pharmaceutical products. Whether used as an intermediate in drug synthesis or as a standalone therapeutic agent, its robust chemical profile ensures consistent performance. This stability is particularly important for long-term treatments where maintaining drug integrity is crucial.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive characterization and validation before clinical use. O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine has undergone rigorous testing to meet these standards. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm its identity and purity. These data are essential for submitting regulatory dossiers and obtaining approval from health authorities.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as diagnostic imaging and biomarker discovery. Its ability to bind specific biological targets can be exploited to develop novel contrast agents for magnetic resonance imaging (MRI). Additionally, researchers are exploring its use in identifying biomarkers associated with various diseases by assessing its interactions with biological samples.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of compounds like O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine. Such partnerships facilitate the translation of laboratory findings into clinical applications by combining expertise in chemistry, biology, and medicine. The interdisciplinary nature of this research underscores the importance of innovative approaches in addressing complex medical challenges.

In conclusion, O-{2,2-dimethyl-4-methyl(propan-2-yl)aminobutyl}hydroxylamine represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its potential applications in drug development and molecular medicine, make it a valuable asset in modern therapeutics. As research continues to uncover new insights into its properties and functions, this compound is poised to play a pivotal role in advancing healthcare solutions.